Cas no 55836-73-2 (2H-1,3,2-Oxazaphosphorin-4-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-4-d-, 2-oxide)

• Product Name: 2H-1,3,2-Oxazaphosphorin-4-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-4-d-, 2-oxide
• CAS No: 55836-73-2
• MF: C₇H₁₅Cl₂N₂O₂P
• MW: 263.098284006119
• CID: 371374
• Update Time: 2024-01-28

2H-1,3,2-Oxazaphosphorin-4-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-4-d-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorin-4-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-4-d-, 2-oxide
• 3-(1,3-benzodioxol-5-yl)-1,2-oxazole-4-carbonitrile
• 4,4-D2-Cyclophosphamide
• (4,4-2H2)-Cyclophosphamide
• N,N-Bis(2-chloroethyl)tetrahydro(4,4-2H2)-2H-1,3,2-oxazaphosphorin-2-amine2-oxide
• bis-(2-chloro-ethyl)-(4,4-dideuterio-2-oxo-2λ5-[1,3,2]oxazaphosphinan-2-yl)-amine

• Inchi： 1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)/i4D2
• InChI Key： CMSMOCZEIVJLDB-APZFVMQVSA-N
• SMILES： ClC([H])([H])C([H])([H])N(C([H])([H])C([H])([H])Cl)P1(N([H])C([2H])([2H])C([H])([H])C([H])([H])O1)=O

Computed Properties

• Exact Mass: 262.037
• Monoisotopic Mass: 262.037
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 336.1°Cat760mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.505